Cas no 2228985-40-6 (2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228985-40-6
• MF: C₁₂H₁₃F
• MW: 176.230026960373
• CID: 5810812
• PubChem ID: 165685406
• Update Time: 2025-10-28

2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene
• EN300-1785368
• 2228985-40-6

• Inchi： 1S/C12H13F/c1-5-12(3,4)10-7-6-9(2)8-11(10)13/h1,6-8H,2-4H3
• InChI Key： RKNJZCIIPAABPS-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C#C)(C)C

Computed Properties

• Exact Mass: 176.100128577g/mol
• Monoisotopic Mass: 176.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene

Chemical Compound: 2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228985-40-6)

The compound 2-fluoro-4-methyl-1-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228985-40-6) is a unique organic molecule with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its substituted benzene ring, which features a fluorine atom at the 2-position, a methyl group at the 4-position, and a substituted alkyne group at the 1-position. The alkyne group, specifically a 3-pentynyl derivative, introduces interesting electronic and steric properties to the molecule, making it a subject of interest for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the potential of fluorinated aromatic compounds like this one in drug discovery and materials synthesis. The presence of fluorine in aromatic systems is known to influence the electronic properties of the molecule, often enhancing stability and bioavailability in pharmaceutical applications. Moreover, the alkyne moiety in this compound provides opportunities for further functionalization through click chemistry or other alkyne-specific reactions, opening avenues for the creation of more complex structures with tailored properties.

The synthesis of CAS No. 2228985-40-6 typically involves multi-step organic synthesis strategies, including nucleophilic aromatic substitution, coupling reactions, and alkyne functionalization. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce the alkyne group onto the benzene ring, demonstrating high efficiency and selectivity in such transformations. These methods are not only scalable but also compatible with various substituents, making them ideal for exploring structural variations of this compound.

In terms of applications, fluorinated aromatic compounds like this one have shown promise in optoelectronic materials due to their ability to modulate electronic transitions. Recent advancements in perovskite solar cells have highlighted the importance of fluorinated additives in enhancing device stability and efficiency. While this specific compound has not yet been reported in such applications, its structural features suggest potential utility in similar contexts.

Additionally, the compound's structure makes it a valuable substrate for studying steric effects in chemical reactions. The bulky alkyne group at the 1-position creates significant steric hindrance around the benzene ring, which can influence reaction pathways and selectivity. Such insights are crucial for designing more efficient catalysts and reaction conditions in organic synthesis.

From an environmental perspective, understanding the degradation pathways of CAS No. 2228985-40-6 is essential for assessing its potential impact on ecosystems. Recent research into biodegradation mechanisms has emphasized the role of microbial communities in breaking down complex organic molecules. While specific data on this compound are limited, its structure suggests that it may undergo oxidative degradation under aerobic conditions.

In conclusion, CAS No. 2228985 -40 -6, or fluoromethyl-substituted benzene with an alkyne group, represents a fascinating intersection of organic chemistry and material science. Its unique structure offers opportunities for innovation across multiple disciplines while posing intriguing challenges for further research into its properties and applications.